Ethyl 4-((2-chloro-6-fluorobenzyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(2-chloro-6-fluorophenyl)methoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18ClFN2O4/c1-3-28-21(27)20-18(29-12-14-15(22)8-6-9-16(14)23)11-19(26)25(24-20)17-10-5-4-7-13(17)2/h4-11H,3,12H2,1-2H3
• InChI Key: DHCJUOHSPIURJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=C(C=CC=C2Cl)F)C3=CC=CC=C3C
• Molecular Formula: C21H18ClFN2O4
• Molecular Weight: 416.8 g/mol

Description

Synthesis Analysis

The first paper describes a four-component synthesis method to create ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates. This process involves the reaction of the sodium salt of diethyloxaloacetate, an aromatic aldehyde, hydrazine hydrate, and malononitrile to produce the desired products in moderate to high yields . Although the target compound is not synthesized in this study, the methodology could potentially be adapted for its synthesis, considering the structural similarities.

Molecular Structure Analysis

The second paper provides information on the molecular structure of related compounds. The synthesized compounds' structures were confirmed using IR, 1H NMR, and 13C NMR spectroscopy, and the structures of three compounds were unambiguously assigned by X-ray analysis data . This suggests that similar analytical techniques could be employed to determine the molecular structure of Ethyl 4-((2-chloro-6-fluorobenzyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate.

Chemical Reactions Analysis

In the second paper, the cyclization reaction of N-(4-chlorophenyl)-β-alanine led to the formation of ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate. This compound then reacted with different hydrazines to form a variety of derivatives . These reactions demonstrate the reactivity of similar compounds under different conditions, which could be relevant when considering the chemical reactions of the compound .

Physical and Chemical Properties Analysis

While the papers do not directly discuss the physical and chemical properties of Ethyl 4-((2-chloro-6-fluorobenzyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate, they do provide some insights into the properties of related compounds. For instance, some of the synthesized compounds in the second paper exhibited weak antibacterial activity . This suggests that the compound may also possess biological activity, which could be explored in further studies.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of 4-Oxo-thiazolidine Derivatives : This compound, through a series of chemical reactions, can lead to the creation of 4-thiazolidinone and 5-methyl-4-thiazolidinone derivatives, which are significant in medicinal chemistry (Patel, Mistry, & Desai, 2009).
• Reactivity with Oximes : It has been found to react with alkyl(hetero)aromatic α-hydroxyamino oximes, forming various carboxylic acid ethyl esters and dihydro-4H-1,2,5-oxadiazine-6-carboxylic acid ethyl esters, highlighting its versatility in creating complex organic molecules (Nikolaenkova, Tikhonov, & Grishchenko, 2019).

Biological Activity

• Antimicrobial and Anticancer Applications : This compound serves as an intermediate in synthesizing various derivatives that exhibit in vitro biological activity, including potential antimicrobial and anticancer properties (Ziegler, Kuck, Harris, & Lin, 1988).

Chemical Transformations

• Formation of Tetrahydropyrimidin-thione Derivatives : It can react with other chemical agents to produce various derivatives, which are then evaluated for cytotoxicity, anticancer, antimicrobial, and antioxidant activities. This indicates its potential use in developing new pharmaceutical compounds (Salem, Marzouk, Salem, & Al-Shibani, 2016).

Synthesis of Novel Pesticides

• Pesticide Development : This compound plays a role in the synthesis of novel pesticides, indicating its applicability in agriculture and pest control (Shan, 2011).

Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on its reactivity and toxicity, which are not known without specific information.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. If it’s a new compound, initial studies would likely focus on its synthesis and basic properties. If it’s intended for use as a drug, future research could involve preclinical and clinical trials to evaluate its safety and efficacy.